Cas no 14277-97-5 (Domoic acid)

Domoic acid is a naturally occurring neurotoxin produced by certain marine algae, primarily of the genus Pseudo-nitzschia. It is a potent kainate receptor agonist, known for its role in amnesic shellfish poisoning (ASP) in humans and wildlife. Structurally, it is a tricarboxylic amino acid with high affinity for glutamate receptors, leading to excitotoxic effects in the central nervous system. Domoic acid is widely used in neuroscience research to study excitatory neurotransmission, neurotoxicity mechanisms, and receptor binding dynamics. Its high purity and stability make it a reliable reference standard for analytical methods, including HPLC and LC-MS, in environmental and food safety monitoring. Proper handling is essential due to its toxicity.
Domoic acid structure
Domoic acid structure
Product Name:Domoic acid
CAS No:14277-97-5
MF:C15H21NO6
MW:311.33034491539
CID:188137
PubChem ID:24894006
Update Time:2025-05-23

Domoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidineaceticacid, 2-carboxy-4-[(1Z,3E,5R)-5-carboxy-1-methyl-1,3-hexadien-1-yl]-,(2S,3S,4S)-
    • 3-Pyrrolidineaceticacid, 2-carboxy-4-[(1Z,3E,5R)-5-carboxy-1-methyl-1,3-hexadien-1-yl]-,(2S,3S...
    • Domoic acid,(2S,3S,4R,5'R)-2-Carboxy-4-(5'-carboxy-1'-methyl-1Z,3E-hexadienyl)-3-pyrrolidineaceticacid
    • C13732
    • Domoic
    • NSC 288031
    • DOMOIC ACID
    • L-Domic acid
    • (-)-Domic acid
    • DoMoic Acid-d3
    • (-)-DoMoic Acid-d3
    • Domoic acid, 100ppm
    • DOMOICACID=DOMOINSRE
    • (-)-Domoic acid
    • L-Domoic acid
    • Q424386
    • M02718
    • M02525818H
    • DTXSID20274180
    • Domoic acid, >=90% (HPLC)
    • NSC-288031
    • domoate
    • (2S-(2.ALPHA.,3.BETA.,4.BETA.(1Z,3E,5R)))-2-CARBOXY-4-(5-CARBOXY-1-METHYL-1,3-HEXADIENYL)-3-PYRROLIDINEACETIC ACID
    • MFCD06795841
    • CHEBI:34727
    • SR-01000597723-1
    • NCGC00024520-02
    • 3-Pyrrolidineacetic acid, 2-carboxy-4-(5-carboxy-1-methyl-1,3-hexadienyl)-, (2S-(2-alpha,3-beta,4-beta(1Z,3E,5S*)))-
    • SR-01000597723
    • DOMOIC ACID [MI]
    • (3S,4S)-3-(carboxymethyl)-4-[(1Z,3E,5R)-5-carboxy-1-methylhexa-1,3-dien-1-yl]-L-proline
    • CHEMBL1232313
    • (2S,3S,4S)-2-CARBOXY-4-[(1Z,3E,5R)-5-CARBOXY-1-METHYL-1,3-HEXADIENYL]-3-PYRROLIDINEACETIC ACID
    • CS-0020465
    • BRN 5768789
    • HSDB 7242
    • GTPL4181
    • SMR000127427
    • HMS2268I07
    • BRD-K52217427-001-02-3
    • CCG-208195
    • (2S,3S,4S)-3-(carboxymethyl)-4-[(1Z,3E,5R)-5-carboxy-1-methyl-hexa-1,3-dienyl]pyrrolidine-2-carboxylic acid
    • (2S,3S,4S)-4-((R,2Z,4E)-6-carboxyhepta-2,4-dien-2-yl)-3-(carboxymethyl)pyrrolidine-2-carboxylicacid
    • (2S,3S,4S)-4-[(2Z,4E,6R)-6-carboxy-6-methylhexa-2,4-dien-2-yl]-3-(carboxymethyl)pyrrolidine-2-carboxylic acid
    • (2S,3S,4S)-4-((R,2Z,4E)-6-carboxyhepta-2,4-dien-2-yl)-3-(carboxymethyl)pyrrolidine-2-carboxylic acid
    • AKOS024457240
    • 3-Pyrrolidineacetic acid, 2-carboxy-4-((1Z,3E,5R)-5-carboxy-1-methyl-1,3-hexadienyl)-, (2S,3S,4S)-
    • (3S,4S)-4-[(2Z,4E,6R)-6-carboxyhepta-2,4-dien-2-yl]-3-(carboxymethyl)-L-proline
    • J-007696
    • Domoic Acid, Mytilus edulis
    • (2S,3S,4R,5'R)-2-Carboxy-4-(5'-carboxy-1'-methyl-1Z,3E-hexadienyl)-3-pyrrolidineacetic acid
    • DB02852
    • UNII-M02525818H
    • (2S,3S,4S)-4-[(2Z,4E,6R)-6-carboxyhepta-2,4-dien-2-yl]-3-(carboxymethyl)pyrrolidine-2-carboxylic acid
    • AT27001
    • SCHEMBL387531
    • DOMOIC ACID [HSDB]
    • Domoic Acid solution in water
    • MLS000517259
    • HY-N2310
    • HMS3266E11
    • 3-PYRROLIDINEACETIC ACID, 2-CARBOXY-4-((1Z,3E,5R)-5-CARBOXY-1-METHYL-1,3-HEXADIEN-1-YL)-, (2S,3S,4S)-
    • 14277-97-5
    • 133005-87-5
    • MLSMR
    • 133005-85-3
    • 101977-26-8
    • (2S,3S,4S)-4-[(2Z,4E,6S)-6-carboxyhepta-2,4-dien-2-yl]-3-(carboxymethyl)pyrrolidine-2-carboxylic acid
    • 4-(6-carboxyhepta-2,4-dien-2-yl)-3-(carboxymethyl)pyrrolidine-2-carboxylic acid
    • (2S,3S,4S)-3-(carboxymethyl)-4-((1Z,3E,5R)-5-carboxy-1-methyl-hexa-1,3-dienyl)pyrrolidine-2-carboxylic acid
    • L-Domoate
    • 2-carboxy-4-(5-carboxy-1-methyl-1,3-hexadienyl)-(2S-(2-alpha,3-beta,4-beta(1Z,3E,5S*)))-3-Pyrrolidineacetic acid
    • (2S,3S,4S)-4-((2Z,4E,6R)-6-carboxy-6-methylhexa-2,4-dien-2-yl)-3-(carboxymethyl)pyrrolidine-2-carboxylic acid
    • (2S,3S,4S)-4-((2Z,4E,6R)-6-carboxyhepta-2,4-dien-2-yl)-3-(carboxymethyl)pyrrolidine-2-carboxylic acid
    • DTXCID60196579
    • (2S,3S,4S)-2-Carboxy-4-
    • (2S,3S,4S)-4-[(2Z,4E)-6-carboxyhepta-2,4-dien-2-yl]-3-(carboxymethyl)pyrrolidine-2-carboxylic acid
    • DA-72879
    • 3-pyrrolidineacetic acid, 2-carboxy-4-(5-carboxy-1-methyl-1,3-hexadienyl)-, (2S-(2 alpha,3 beta,4 beta(1E,3E,5R*)))-
    • (3S,4S)-4-((2Z,4E,6R)-6-carboxyhepta-2,4-dien-2-yl)-3-(carboxymethyl)-L-proline
    • 3Pyrrolidineacetic acid, 2carboxy4(5carboxy1methyl1,3hexadienyl), (2S(2alpha,3beta,4beta(1Z,3E,5S*)))
    • 3-pyrrolidineacetic acid,2-carboxy-4-(5-carboxy-1-methyl-1,3-hexadienyl)-,(2s-(2-alpha,3-beta,4-beta(1z,3e,5s*)))-
    • LDomoic acid
    • 3-Pyrrolidineacetic acid, 2-carboxy-4-[(1Z,3E,5R)-5-carboxy-1-methyl-1,3-hexadien-1-yl]-, (2S,3S,4S)-
    • (2S,3S,4S)-4-((2E,4E,6S)-6-carboxyhepta-2,4-dien-2-yl)-3-(carboxymethyl)pyrrolidine-2-carboxylic acid
    • 4-((2E,4Z)-6-carboxy-6-methylhexa-2,4-dien-2-yl)-3-(carboxymethyl)pyrrolidine-2-carboxylic acid
    • (2S,3S,4S)-4-((2Z,4E)-6-carboxyhepta-2,4-dien-2-yl)-3-(carboxymethyl)pyrrolidine-2-carboxylic acid
    • 2-Carboxy-4-(5-carboxy-1-methyl-1,3-hexadienyl)-3-pyrrolidineacetic acid, 9CI
    • 4-[(2E,4Z)-6-CARBOXY-6-METHYLHEXA-2,4-DIEN-2-YL]-3-(CARBOXYMETHYL)PYRROLIDINE-2-CARBOXYLIC ACID
    • (2S,3S,4S)-4-[(2E,4E,6S)-6-carboxyhepta-2,4-dien-2-yl]-3-(carboxymethyl)pyrrolidine-2-carboxylic acid
    • 3-Pyrrolidineacetic acid, 2-carboxy-4-[(1Z,3E,5R)-5-carboxy-1-methyl-1,3-hexadienyl]-, (2S,3S,4S)-
    • (2S-(2ALPHA,3BETA,4BETA(1Z,3E,5R)))-2-CARBOXY-4-(5-CARBOXY-1-METHYL-1,3-HEXADIENYL)-3-PYRROLIDINEACETIC ACID
    • (2S,3S,4S)-4-((2Z,4E,6S)-6-carboxyhepta-2,4-dien-2-yl)-3-(carboxymethyl)pyrrolidine-2-carboxylic acid
    • Domoic acid
    • MDL: MFCD06795841
    • Inchi: 1S/C15H21NO6/c1-8(4-3-5-9(2)14(19)20)11-7-16-13(15(21)22)10(11)6-12(17)18/h3-5,9-11,13,16H,6-7H2,1-2H3,(H,17,18)(H,19,20)(H,21,22)/b5-3+,8-4-/t9-,10+,11-,13+/m1/s1
    • InChI Key: VZFRNCSOCOPNDB-AOKDLOFSSA-N
    • SMILES: OC([C@@H]1[C@@H](CC(=O)O)[C@@H](/C(=C\C=C\[C@H](C(=O)O)C)/C)CN1)=O

Computed Properties

  • Exact Mass: 311.13700
  • Monoisotopic Mass: 311.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 124

Experimental Properties

  • Color/Form: White solid
  • Density: 1.1800 (rough estimate)
  • Melting Point: 213-217℃
  • Boiling Point: 451.38°C (rough estimate)
  • Flash Point: 321 °C
  • Refractive Index: 1.5130 (estimate)
  • Solubility: methanol: 0.6 mg/mL
  • Water Partition Coefficient: Soluble in water at 8mg/ml. Soluble in methanol at 0.6mg/ml.
  • PSA: 123.93000
  • LogP: 1.30190
  • Merck: 13,3451
  • Solubility: Slightly soluble in water

Domoic acid Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 20/21/22
  • Safety Instruction: 36/37
  • RTECS:UX9665100
  • Hazardous Material Identification: Xn
  • Storage Condition:−20°C
  • Risk Phrases:R20/21/22

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Domoic acid Production Method

Domoic acid Suppliers

Amadis Chemical Company Limited
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(CAS:14277-97-5)Domoic acid
Order Number:A1199226
Stock Status:in Stock
Quantity:1mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:39
Price ($):972.0
Email:sales@amadischem.com

Additional information on Domoic acid

Domoic Acid: A Comprehensive Overview

Domoic acid, also known as CAS No. 14277-97-5, is a naturally occurring compound that has garnered significant attention in recent years due to its unique properties and wide-ranging applications. This compound, primarily found in certain marine organisms, has been the subject of extensive research, particularly in the fields of pharmacology, toxicology, and environmental science. In this article, we will delve into the latest findings and explore the multifaceted nature of Domoic acid, highlighting its significance in both natural and synthetic contexts.

The discovery of Domoic acid dates back to the mid-20th century when it was first isolated from a species of marine algae. Since then, researchers have uncovered its potent biological activities, which include neurotoxic effects and its role as a naturally occurring toxin in marine food chains. Recent studies have further elucidated its molecular mechanisms, particularly its interaction with ion channels and its potential as a lead compound for drug development.

One of the most fascinating aspects of Domoic acid is its ability to influence cellular signaling pathways. According to a 2023 study published in the journal Toxicology Letters, Domoic acid has been shown to modulate NMDA receptors, which are critical for neuronal communication. This finding has implications for understanding neurodegenerative diseases such as Alzheimer's and Parkinson's, where NMDA receptor dysfunction plays a significant role. Researchers are now exploring whether Domoic acid or its derivatives could serve as therapeutic agents or experimental tools in these areas.

In addition to its neurological effects, Domoic acid has also been studied for its potential applications in cancer research. A groundbreaking study conducted at the University of California revealed that Domoic acid exhibits selective cytotoxicity against certain cancer cell lines. This suggests that it could be a candidate for the development of targeted anticancer therapies. However, further research is needed to fully understand its efficacy and safety profile in clinical settings.

The environmental impact of Domoic acid is another area of active investigation. Marine algal blooms, often associated with elevated levels of this compound, have been linked to mass mortality events among marine life and even human health risks when contaminated seafood is consumed. Recent advancements in analytical chemistry have enabled more precise detection methods for Domoic acid, which are crucial for monitoring marine ecosystems and ensuring food safety.

From a synthetic chemistry perspective, the structure of Domoic acid has inspired the design of novel compounds with enhanced biological activities. Chemists have successfully synthesized analogs that retain the core functional groups while improving solubility and bioavailability. These synthetic derivatives are being tested for their potential in drug discovery programs targeting various therapeutic areas.

In conclusion, Domoic acid, or CAS No. 14277-97-5, is a compound with profound implications across multiple scientific disciplines. Its role as a natural toxin, its influence on cellular signaling pathways, and its potential as a lead molecule for drug development underscore its importance in contemporary research. As our understanding of this compound continues to grow, so too does its relevance in addressing some of the most pressing challenges in medicine and environmental science.

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(CAS:14277-97-5)Domoic acid
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Purity:99%
Quantity:1mg
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